Cas no 1803768-65-1 (5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1803768-65-1
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4802417
• Update Time: 2025-05-24

5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H5F4NO/c8-5-1-4(3-13)6(12-2-5)7(9,10)11/h1-2,13H,3H2
• InChI Key： CKAWOEVCXUALEF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)F)CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol

5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol: A Comprehensive Overview

The compound with CAS No. 1803768-65-1, commonly referred to as 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and pest control agents. The structure of 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol is characterized by a pyridine ring substituted with a fluorine atom at position 5, a trifluoromethyl group at position 2, and a hydroxymethyl group at position 3. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol as a lead compound in the development of novel kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The trifluoromethyl group in the molecule enhances its lipophilicity, which is essential for crossing cellular membranes and binding to target proteins. Additionally, the hydroxymethyl group at position 3 provides a site for further functionalization, enabling researchers to explore diverse chemical modifications to optimize bioavailability and efficacy.

In the context of agrochemicals, 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol has been investigated as a potential precursor for herbicides and insecticides. Its pyridine backbone is known to exhibit acetylcholinesterase inhibitory activity, which is a key mechanism of action for many pesticides. However, ongoing research aims to balance its efficacy with environmental safety, ensuring that it does not pose risks to non-target species or ecosystems.

The synthesis of 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the fluorine, trifluoromethyl, and hydroxymethyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the pyridine ring.

From an analytical standpoint, 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into its molecular structure and purity. High-performance liquid chromatography (HPLC) is often employed for quality control purposes during its synthesis and purification.

In terms of biological evaluation, 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol has demonstrated moderate activity against several cancer cell lines in vitro. Preclinical studies suggest that it may induce apoptosis in tumor cells by modulating key signaling pathways. However, further research is required to establish its pharmacokinetic profile and toxicity profile before it can be considered for clinical trials.

The environmental impact of 5-Fluoro-2-(trifluoromethyl)pyridine-3-methanol is another area of active investigation. Its persistence in soil and water systems, as well as its potential bioaccumulation in aquatic organisms, are critical factors that must be evaluated to ensure sustainable use. Current findings indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, though the rate of degradation varies depending on environmental conditions.

In conclusion, 5-fluoro-pyridinone derivatives, including 5-fluoro-pyrimidine analogs, continue to be a focal point in chemical research due to their diverse biological activities and structural versatility. The compound CAS No. 1803768-65